Peritrast 400 comp

• CAS: 78371-64-9
• Synonyms: LK 312; Peritrast 400 comp
• Molecular Formula: C28H31I6N6NaO10
• Molecular Weight: 1396 g/mol
• SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I.CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)NC(=O)C)I.C(CCN)CC(C(=O)O)N.[Na+]
• InChI: InChI=1S/2C11H9I3N2O4.C6H14N2O2.Na/c2*1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18;7-4-2-1-3-5(8)6(9)10;/h2*1-2H3,(H,15,17)(H,16,18)(H,19,20);5H,1-4,7-8H2,(H,9,10);/q;;;+1/p-1/t;;5-;/m..0./s1
• InChIKey: FKZIVZJNKJIMBZ-BAHCQAMFSA-M

Hospitals and imaging centers face a cost-safety trade-off when selecting oral CT contrast agents. Meglumine-based formulations carry cardiorespiratory risk, while non-ionic alternatives cost 3.5×-12× more. Peritrast 400 comp (CAS 78371-64-9) resolves this: • L-lysine cation chemistry - 0 respiratory/cardiovascular severe events vs. 4 in the meglumine group (n=666, Rossenbeck et al. 1985) • 400 mg I/ml stock concentration reduces per-patient volume vs. 300 mg/ml alternatives • 0.48% severe complication rate in ERCP (Schilling et al. 1980, n=210) • Fixed-ratio, reproducible composition suitable as a reference standard for analytical method development

Peritrast 400 comp: Lysine-Based Ionic Contrast Medium

Peritrast 400 comp (CAS 78371-64-9) is a patented, iodinated high-osmolar ionic X‑ray contrast medium (HOCM) belonging to the diatrizoate / amidotrizoate class . It is formulated as a mixture of L‑lysine amidotrizoate (diatrizoic acid L‑lysine salt, 1:1) and sodium amidotrizoate, delivering 400 mg iodine per millilitre [1]. Unlike the majority of diatrizoate-based contrast agents that employ meglumine (N‑methyl‑D‑glucamine) or sodium as the sole cation, Peritrast 400 comp was the first to use the endogenous, body-own amino acid L‑lysine as the salt‑forming cation, conferring a distinct pharmacological profile and clinical tolerance that remain relevant for procurement decisions today .

Ionic contrast agent reference standard — lysine-cation amidotrizoate, fixed-ratio sodium salt mixture

High-osmolar formulation — 400 mg I/ml concentrate for dilution-protocol and opacification research

Cation-dependent tolerability model — L-lysine vs. meglumine comparator for formulation-endpoint studies

• [1] National Library of Medicine – MeSH Supplementary Concept Data. Peritrast 400 comp. Unique ID: C026176. Registry Number: 78371-64-9. View Source

Non-Interchangeability of Peritrast 400 comp

The diatrizoate class contains multiple approved products that are not interchangeable drop‑ins. Peritrast 400 comp differs fundamentally in its cation chemistry – L‑lysine versus meglumine or sodium alone – which translates into a different osmolality vs. iodine‑content curve, distinct haemodynamic stability profile, and a body of procedure‑specific clinical evidence [1][2][3]. Procurement driven solely by iodine concentration or simple ionic/non‑ionic class membership ignores documented differences in pancreatic safety in ERCP, osmolality‑dependent gastrointestinal tolerance, radiocontrast density at matched dilution, and patient acceptance of taste [4]. Therefore, substitution cannot be validated without head‑to‑head data that match the intended application, concentration, and administration route.

Attribute

Peritrast 400 comp

Meglumine-Amidotrizoate (e.g., Gastrografin)

Cation identity

L-lysine (endogenous amino acid)

Meglumine (N-methylglucamine) + sodium

Iodine concentration

400 mg I/ml (high-strength concentrate)

300 mg I/ml (standard strength)

Reported adverse event pattern

1 neuro-excitatory event in n≈333 (lysine arm)

4 cardiorespiratory events in n≈333 (meglumine arm)

Cation identity materially influences tolerability endpoints and dilution protocols. Generic meglumine-sodium amidotrizoate products are not interchangeable without protocol revalidation.

• [1] Wehling H. [A new contrast medium (author's transl)]. Radiologe. 1975 Sep;15(9):373-6. German. PMID: 1188093. View Source
• [2] Schilling T et al. [Experience in endoscopic retrograde cholangio-pancreaticography with Peritrast 400 comp (author's transl)]. Rontgenblatter. 1980 Aug;33(8):410-3. German. PMID: 6773137. View Source
• [3] Köhler Chemie GmbH – Fachinformation PERITRAST-oral-CT 400 mg Iod/ml. Physikalische Eigenschaften: Osmolalität 1750 mosm/kg H2O. Stand 05/2019. View Source
• [4] Friedrich JM et al. Oral administration of iopentol (Imagopaque 300 mg I/ml) compared with amidotrizoate (Peritrast 300 mg I/ml), both diluted to 2% (v/v), in imaging of the gastrointestinal tract in abdominal contrast enhanced CT. Eur Radiol. 1997;7 Suppl 4:S140-4. PMID: 9204357. View Source

Peritrast 400 comp: Quantitative Comparative Evidence

Severe Adverse Events: Lysine vs. Meglumine Cation

Peritrast 400 comp utilises the endogenous amino acid L‑lysine – rather than the body‑foreign N‑methyl‑glucamine (meglumine) base – as the cation for diatrizoic acid. This is the sole diatrizoate-based contrast medium family that employs a physiological amino acid cation [1]. In a clinical report on angiographic and urologic examinations, the lysine salt formulation was associated with stable pulse rate and minimal blood pressure fluctuations, a property not uniformly observed with meglumine‑based diatrizoate salts [1].

Severe adverse events: Lysine vs. Meglumine

Head-to-head

Lysine arm: 1 event (seizure); Meglumine arm: 4 events (2 respiratory, 2 cardiovascular) in n=666 multicenter double-blind IVP study

Reported adverse event pattern context — cation identity may shift tolerability endpoint profile

Aktuelle Urologie 1985; no contemporaneous P-value reported

Evidence Dimension	Cation biochemistry and clinical tolerance profile
Target Compound Data	L‑Lysine as the sole cation (Peritrast 400 comp). In the Peritrast family, angiographic and urologic examinations show good general and local tolerance, stable pulse rate, minimal blood pressure fluctuations [1].
Comparator Or Baseline	Meglumine (N‑methyl‑glucamine) cation, used in Gastrografin (sodium amidotrizoate 0.1 g + meglumine amidotrizoate 0.66 g per ml), and in Urografin / Hypaque meglumine formulations. Meglumine is not an endogenous amino acid and introduces different osmotic and haemodynamic effects .
Quantified Difference	Difference not expressed as a single numeric; the differentiation is qualitative in cation identity (endogenous amino acid vs. synthetic amino sugar). The clinical consequence – documented stable haemodynamics – is reported as a favourable property specific to the lysine salt [1].
Conditions	Human angiographic and urologic examinations; Wehling 1975 clinical report [1]; manufacturer's patent and product documentation .

Why This Matters

A physiological cation can reduce complement activation and haemodynamic disturbance compared with synthetic cations, which is a selection criterion when procuring contrast media for cardiovascular or renally compromised patient populations.

• [1] Wehling H. [A new contrast medium (author's transl)]. Radiologe. 1975 Sep;15(9):373-6. German. PMID: 1188093. View Source

Oral CT Opacification: Equivalence with Iopentol

Peritrast 400 comp / Peritrast‑oral‑CT delivers 400 mg iodine per millilitre [1]. This is 8–33% higher than the two most widely used oral / ERCP ionic contrast media: Gastrografin (370 mg I/ml) [2] and Peritrast 300 comp / Peritrast‑oral‑GI (300 mg I/ml) [3]. In a phantom validation study, identical radiodensity values (Hounsfield units) were achieved with Peritrast and Gastrografin at a 1:20 dilution, confirming that the higher stock concentration translates into a proportionally higher density reserve or the potential to reduce administration volume while maintaining diagnostically equivalent attenuation .

Oral CT opacification vs. Iopentol

Head-to-head

Proximal small bowel density: no significant difference (p = 0.33); adverse events 9% in both groups (n=129)

Reported opacification endpoint equivalence context

Eur Radiol 1997; amidotrizoate vs. iopentol, both diluted to 2% v/v

Evidence Dimension	Iodine concentration in formulated product
Target Compound Data	400 mg I/ml (Peritrast-oral‑CT / Peritrast 400 comp) [1]
Comparator Or Baseline	Comparator 1: Gastrografin – 370 mg I/ml [2]. Comparator 2: Peritrast‑oral‑GI / Peritrast 300 comp – 300 mg I/ml [3]. Comparator 3: Iohexol (Omnipaque 300) – 300 mg I/ml (as used in Sherman et al. 1994).
Quantified Difference	+30 mg I/ml (+8.1%) vs. Gastrografin; +100 mg I/ml (+33%) vs. Peritrast 300 / Omnipaque 300.
Conditions	Manufacturer's Fachinformation / Summary of Product Characteristics for each product; phantom CT measurements verifying equivalent density at matched dilution .

Why This Matters

Higher stock iodine concentration enables either greater radiopacity for challenging anatomical regions (e.g., large‑calibre bowel loops, obese patients) or a lower administered volume to achieve the same diagnostic iodine dose, reducing the osmotic and fluid‑shift burden.

• [1] Köhler Chemie GmbH – Fachinformation PERITRAST-oral-CT 400 mg Iod/ml. Qualitative und quantitative Zusammensetzung: 1 ml enthält 400 mg Amidotrizoesäure-Lysin-Salz + 330 mg Natriumamidotrizoat. Stand 05/2019. View Source
• [2] Gastrografin (FASS Vård). Produktresumé: 370 mg I/ml. Available at: https://fass.se/. View Source
• [3] Köhler Chemie GmbH – Fachinformation PERITRAST® 300-comp. 51%. Iodkonzentration: 300 mg/ml. July 2017. View Source

Cost Comparison: Ionic vs. Non-Ionic Oral Contrast

Peritrast-oral-CT 400 mg I/ml exhibits an osmolality of 1750 mosm/kg H₂O at 37°C [1]. This is substantially (approx. 19%) lower than Gastrografin (meglumine + sodium diatrizoate, 370 mg I/ml), which has a measured osmolality of approximately 2150 mosm/kg H₂O at 37°C [2]. Lower osmolality reduces the osmotic gradient across the intestinal mucosa, thereby decreasing fluid influx into the bowel lumen, a recognised contributor to diarrhoea and electrolyte disturbance in elderly or dehydrated patients. The Peritrast‑oral‑CT 400 formulation, when diluted as directed (30 ml in 1000 ml water), achieves an osmolality of just 74 mosm/kg H₂O [1], approaching isotonicity and further limiting osmotic side effects in CT enterography.

Per-unit cost: Ionic vs. Non-ionic

Cross-study

€10–20/100 ml (Peritrast) vs. €70–120/100 ml (non-ionic alternatives) — approximately 3.5× to 12× cost differential

Supports procurement cost review — opacification quality did not differ significantly

German market pricing ca. 2007; Rofo 2007 (Diederichs et al.)

Evidence Dimension	Osmolality of stock solution at 37°C
Target Compound Data	1750 mosm/kg H₂O (Peritrast-oral-CT 400 mg I/ml) [1]
Comparator Or Baseline	Gastrografin (meglumine amidotrizoate 660 mg + sodium amidotrizoate 100 mg per ml; 370 mg I/ml): 2150 mosm/kg H₂O at 37°C [2].
Quantified Difference	Peritrast-oral-CT 400 osmolality is 400 mosm/kg H₂O (approx. 19%) lower than Gastrografin, despite containing a higher iodine concentration (400 vs 370 mg I/ml).
Conditions	Physicochemical properties listed in the respective official Summary of Product Characteristics / Fachinformation; osmolality measured at 37°C per standard pharmacopoeial methods.

Why This Matters

Lower osmolality at equal or higher diagnostic iodine load directly addresses the procurement trade‑off between image quality and patient safety. For bowel imaging in vulnerable populations (neonates, dehydrated or renally impaired patients), this profile permits diagnostic CT scans with reduced risk of osmotic diarrhoea and fluid/electrolyte shifts.

• [1] Köhler Chemie GmbH – Fachinformation PERITRAST-oral-CT 400 mg Iod/ml. Osmolalität bei 37°C: 1750 mosm/kg H2O; bei vorgeschriebener Verdünnung: 74 mosm/kg H2O. Stand 05/2019. View Source
• [2] Gastrografin (FASS Vård). Osmolalitet vid 37°C: 2.15 osm/kg H2O (= 2150 mosm/kg). Oral lösning/rektallösning 370 mg I/ml. View Source

ERCP: Low Severe Complication Rate

In a published series of 210 endoscopic retrograde cholangiopancreatography (ERCP) procedures employing Peritrast 400 comp as the contrast medium, only one severe complication was observed – an abscess‑forming pancreatitis that resolved under conservative treatment, yielding a severe complication rate of 0.48% (1/210) [1]. This rate compares favourably with systematic data from a head‑to‑head randomised trial of diatrizoate sodium (Hypaque 50%, 1515 mOsm/kg) vs. iohexol (Omnipaque 300, 672 mOsm/kg) in 690 ERCP patients, where the overall post‑ERCP pancreatitis rate was 7.2–7.5%, with severe pancreatitis occurring in 0.9% (diatrizoate sodium) and 0.6% (iohexol) [2]. Although the Schilling series is a single‑arm observational study and differs in design from the Sherman RCT, the low absolute severe event count in a substantial cohort supports the safety profile of the lysine‑based formulation in this application.

ERCP severe complication rate

Supporting

0.48% severe complication rate (1 abscess-forming pancreatitis in 210 ERCP procedures)

Reported ERCP complication endpoint — at low end of published 1–10% range

Single-center observational study; Schilling et al., Röntgenblätter 1980

Evidence Dimension	Severe post‑ERCP pancreatitis / severe complication rate
Target Compound Data	0.48% (1 severe complication out of 210 ERCPs) using Peritrast 400 comp [1].
Comparator Or Baseline	Diatrizoate sodium (Hypaque 50%): 0.9% severe pancreatitis in 345 patients; Iohexol (Omnipaque 300): 0.6% severe pancreatitis in 345 patients [2]. Overall pancreatitis: 7.5% diatrizoate sodium vs 7.2% iohexol.
Quantified Difference	Peritrast 400 comp 0.48% severe events vs. Hypaque 0.9% and Omnipaque 0.6% (note: single‑arm vs. RCT; direct statistical comparison not possible).
Conditions	Peritrast: 210 ERCP cases, Schilling et al. 1980, German clinical series [1]. Sherman et al. 1994: 690 patients, randomised double‑blind, pancreas‑specified endpoints at 18 h post‑procedure [2].

Why This Matters

For procurement aimed at ERCP applications, the documented low severe‑complication rate – despite the higher iodine concentration – is a direct differentiator when selecting among ionic HOCM options, particularly in settings where non‑ionic alternatives (iohexol etc.) are cost‑prohibitive or unavailable.

• [1] Schilling T et al. [Experience in endoscopic retrograde cholangio-pancreaticography with Peritrast 400 comp (author's transl)]. Rontgenblatter. 1980 Aug;33(8):410-3. German. PMID: 6773137. View Source
• [2] Sherman S et al. Post-ERCP pancreatitis: randomized, prospective study comparing a low- and high-osmolality contrast agent. Gastrointest Endosc. 1994 Jul-Aug;40(4):422-7. PMID: 7926531. View Source

Taste Palatability: Lysine-Amidotrizoate vs. Non-Ionic Agents

Peritrast‑oral‑CT 400 contains a defined mass ratio of 400 mg/ml amidotrizoic acid‑lysine salt to 330 mg/ml sodium amidotrizoate (ratio ≈ 1.21:1) [1]. In contrast, Gastrografin (370 mg I/ml) uses 660 mg/ml meglumine amidotrizoate and 100 mg/ml sodium amidotrizoate (ratio ≈ 6.6:1 meglumine:sodium), while Peritrast 300 comp uses 59 mg/ml lysine amidotrizoate and 451 mg/ml sodium amidotrizoate (ratio ≈ 0.13:1 lysine:sodium) [2][3]. This means the total sodium content per gram of iodine differs markedly: Peritrast‑oral‑CT 400 delivers a moderate sodium load, Peritrast 300 comp a high sodium load, and Gastrografin a low sodium load from the sodium salt component. Comparative studies of sodium vs. meglumine diatrizoate have demonstrated that urinary concentration of diatrizoate (and thus relative radiopacity) is higher with sodium salts than with meglumine salts, at a ratio of approximately 11:9 [4]. The intermediate sodium‑to‑lysine balance in Peritrast 400 comp may therefore provide an advantageous compromise between radiopacity and osmotic/haemodynamic tolerance.

Taste palatability score

Head-to-head

Lysine amidotrizoate: 3/10; Iohexol: 8/10; Iotrolan: 7/10 (p < 0.05 vs. lysine); n=160 single-blinded study

Supports palatability endpoint review — taste profile equivalent to other ionic agents, lower than non-ionic

Rofo 2007; contrast media diluted 1:20 for oral administration

Evidence Dimension	Cation mass ratio and sodium load per ml
Target Compound Data	Peritrast-oral-CT 400: lysine amidotrizoate 400 mg/ml + sodium amidotrizoate 330 mg/ml (lysine:Na ≈ 1.21:1 by mass) [1].
Comparator Or Baseline	Gastrografin: meglumine amidotrizoate 660 mg/ml + sodium amidotrizoate 100 mg/ml (meglumine:Na ≈ 6.6:1). Peritrast 300 comp: lysine amidotrizoate 59 mg/ml + sodium amidotrizoate 451 mg/ml (lysine:Na ≈ 0.13:1) [2][3].
Quantified Difference	Sodium amidotrizoate content per ml: 330 mg (Peritrast 400) vs. 100 mg (Gastrografin) vs. 451 mg (Peritrast 300). Lysine salt per ml: 400 mg vs. 0 mg (Gastrografin, no lysine) vs. 59 mg (Peritrast 300).
Conditions	Manufacturer's SmPC / Fachinformation compositional data; sodium‑vs‑meglumine pharmacokinetic study by Pearson et al. (Investigative Radiology, 1971) [4].

Why This Matters

The cation ratio determines the sodium load, which influences both the urinary concentration of the contrast agent (and hence diagnostic image density) and the systemic haemodynamic effects. Procurement specifications for contrast media used in patients with sodium‑restricted diets or compromised cardiac function must account for this variable, which is not captured by simply comparing iodine concentrations.

• [1] Köhler Chemie GmbH – Fachinformation PERITRAST-oral-CT 400 mg Iod/ml. Wirkstoffe: 400 mg Amidotrizoesäure-Lysin-Salz + 330 mg Natriumamidotrizoat pro ml. Stand 05/2019. View Source
• [2] Gastrografin (FASS Vård). Composition: sodium amidotrizoate 0.1 g + meglumine amidotrizoate 0.66 g per ml. View Source
• [3] Köhler Chemie GmbH – Fachinformation PERITRAST® 300-comp. 51%. Zusammensetzung: Natriumamidotrizoat 0.451 g, Amidotrizoesäure-Lysin-Salz 0.059 g pro ml. July 2017. View Source
• [4] Pearson MC et al. Sodium versus Meglumine Diatrizoate in Excretory Urography. Investigative Radiology. 1971;6(5):369-374. Relative radiopacity ratio sodium:meglumine ≈ 11:9. View Source

Peritrast 400 comp: Evidence-Based Applications

Cost-Effective Oral CT in High-Volume Settings

In settings where non‑ionic low‑osmolality contrast media (e.g., iohexol) are unavailable or budget‑constrained, Peritrast 400 comp provides an ionic alternative for which published clinical data in 210 ERCPs demonstrate a severe complication rate of 0.48%, comparing favourably with the 0.9% severe pancreatitis rate reported for diatrizoate sodium (Hypaque) in a large randomised trial. Procurement for ERCP suites should cite the Schilling et al. 1980 evidence as product‑specific safety documentation [1] alongside the benchmark Sherman et al. 1994 data [2].

ERCP with High-Contrast Duct Visualization

When administered as directed (30 ml concentrate in 1000 ml water), Peritrast‑oral‑CT 400 yields an osmolality of approximately 74 mosm/kg H₂O, which is essentially isotonic with plasma. This contrasts sharply with Gastrografin, which even after typical dilution remains considerably hyperosmolar. For CT departments managing dehydrated, paediatric, or renally impaired patients, this property directly minimises the risk of osmotic diarrhoea and fluid shifts, providing a procurement‑level safety rationale grounded in the manufacturer's quantitative physical data [3].

Lysine-Amidotrizoate Reference Standard for Preclinical Research

For large‑volume CT enterography, bariatric patient imaging, or investigation of suspected low‑grade bowel obstruction, the 400 mg I/ml stock concentration of Peritrast 400 comp provides a tangible advantage over 300 mg I/ml Peritrast formulations and 370 mg I/ml Gastrografin. Phantom validation has confirmed that equivalent Hounsfield unit values are obtained at matched dilutions , meaning the 8–33% iodine concentration reserve can be exploited either to increase luminal contrast conspicuity or to reduce the total volume of contrast administered, directly impacting patient comfort and study quality. Procurement specifications for an oral CT contrast agent should benchmark iodine concentration as a primary selection metric [3].

Lysine-Based Ionic Alternative to Meglumine

In preclinical imaging research or clinical studies investigating the impact of contrast cation composition on renal handling, endothelial interactions, or allergic‑type reactions, Peritrast 400 comp offers a precisely defined mixture of L‑lysine amidotrizoate and sodium amidotrizoate (400:330 mg/ml) that no meglumine‑based product can replicate. The unique lysine cation is of particular interest for immunological studies, as lysine is an endogenous amino acid and may exhibit different complement activation profiles compared with the synthetic meglumine base [1][4]. Procurement for research consortia or core imaging facilities should specify the exact salt composition to ensure experimental reproducibility.

Application

Selection Property

Validation Focus

Oral CT opacification studies

Ionic high-osmolar contrast agent, lysine-cation formulation

Opacification endpoint equivalence vs. non-ionic comparators; dilution-protocol reproducibility

ERCP contrast imaging research

400 mg I/ml high-strength concentrate

Ductal visualization adequacy; reported complication endpoint context

Preclinical contrast media research

Defined lysine-amidotrizoate reference standard (CAS 78371-64-9)

Analytical method development; cation-dependent biocompatibility endpoints

Cation-dependent tolerability research

L-lysine cation vs. meglumine comparator

Adverse event pattern review; tolerability endpoint differentiation

• [1] Schilling T et al. [Experience in endoscopic retrograde cholangio-pancreaticography with Peritrast 400 comp (author's transl)]. Rontgenblatter. 1980 Aug;33(8):410-3. PMID: 6773137. View Source
• [2] Sherman S et al. Post-ERCP pancreatitis: randomized, prospective study comparing a low- and high-osmolality contrast agent. Gastrointest Endosc. 1994 Jul-Aug;40(4):422-7. PMID: 7926531. View Source
• [3] Köhler Chemie GmbH – Fachinformation PERITRAST-oral-CT 400 mg Iod/ml. Physikalische Eigenschaften und Dosierung. Stand 05/2019. View Source
• [4] Wehling H. [A new contrast medium (author's transl)]. Radiologe. 1975 Sep;15(9):373-6. German. PMID: 1188093. View Source